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Compound of Interest

Compound Name: Thiosultap

Cat. No.: B1206489

Abstract: This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and mechanism of action of Thiosultap, a nereistoxin analogue
insecticide. Aimed at researchers, scientists, and drug development professionals, this
document details the compound's key identifiers, summarizes its quantitative properties in
tabular format, and outlines detailed experimental protocols for its synthesis and analysis. The
guide includes visualizations of its molecular structure, insecticidal pathway, and experimental
workflows to facilitate a deeper understanding of its chemical and biological characteristics.

Introduction

Thiosultap is a synthetic insecticide belonging to the nereistoxin analogue family.[1][2][3] It is
recognized for its efficacy against a variety of insect pests that affect agricultural crops such as
rice, vegetables, and fruit trees.[4] The insecticidal activity of Thiosultap is characterized by its
role as a pro-insecticide; it undergoes metabolic conversion within the target insect to an active
neurotoxin.[5] This guide delineates the fundamental molecular and chemical properties of
Thiosultap, offering a technical foundation for research and development applications.

Molecular Structure and Identification

Thiosultap is chemically described as 2-(dimethylamino)-1,3-bis(sulfosulfanyl)propane.[1] It is
the parent compound for several commercially available insecticidal salts, including
Thiosultap-monosodium and Thiosultap-disodium.[4][6][7] The core structure consists of a
propane backbone with a dimethylamino group at the second carbon and two thiosulfate
groups at the first and third positions.
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Caption: Schematic representation of the Thiosultap molecular structure.

Table 1: Chemical Identifiers for Thiosultap

Identifier Value Reference(s)

2-(dimethylamino)-1,3-
IUPAC Name . [1]
bis(sulfosulfanyl)propane

Thiosulfuric acid (H2S5203),
CAS Name S,S'-[2-(dimethylamino)-1,3- [2][6]

propanediyl] ester

CAS Number 98968-92-4 [1][6]
Molecular Formula CsH13NO6Sa [1][2]16]
Molecular Weight 311.42 g/mol [1112][8]

. CN(C)C(CSS(=0)
Canonical SMILES [1][21[9]
(=0)0O)CSS(=0)(=0)0

INChI=1S/C5H13NO6S4/c1-
6(2)5(3-13-15(7,8)9)4-14-

InChl [1]1[6][9]
16(10,11)12/h5H,3-4H2,1-2H3,

(H,7,8,9)(H,10,11,12)

| InChiKey | PYNKFIVDSJSNGL-UHFFFAOYSA-N |[1][2][6][9] |

Physicochemical Properties

The physicochemical properties of Thiosultap and its salts are crucial for its formulation and
environmental fate. The parent compound is a white solid, while its sodium salts are typically
white crystalline solids.[2][10][11] The sodium salts exhibit moderate solubility in water, which is
a key characteristic for their application in agriculture.[11]

Table 2: Physicochemical Data for Thiosultap and its Derivatives
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Property Value Compound Reference(s)

Physical State White Solid Thiosultap [2]

White Crystalline Solid  Thiosultap-disodium [10]

) ] ) Thiosultap-
White Crystalline Solid ) [11]
monosodium
Monoisotopic Mass 310.9626 Da Thiosultap [1109]
XlogP -3.3 Thiosultap [1][9]
Melting Point 195 °C Thiosultap-disodium [10]
N 133.5 mg/L (at 20°C, Thiosultap-
Water Solubility ) [11]
pH 7) monosodium

| Density | 1.33 g/mL | Thiosultap-monosodium |[11] |

Mechanism of Action

Thiosultap functions as a stomach poison with additional contact and systemic effects.[2][3] Its
insecticidal activity is not direct but relies on its biotransformation within the insect's body.

o Metabolic Conversion: Once ingested or absorbed by the insect, Thiosultap is metabolically
converted to nereistoxin or dihydronereistoxin.[5]

» Neurotoxicity: Nereistoxin is a potent neurotoxin that acts as a non-competitive antagonist of
the nicotinic acetylcholine receptors (nAChRS) in the insect's central nervous system.[5]

e Synaptic Disruption: By blocking nAChRs, nereistoxin prevents the binding of the
neurotransmitter acetylcholine. This action disrupts normal synaptic transmission.[5]

o Paralysis and Mortality: The continuous disruption of nerve signaling leads to paralysis and
the eventual death of the insect.[5]

The Insecticide Resistance Action Committee (IRAC) classifies Thiosultap in Group 14, which
comprises NAChR channel blockers.[2][11][12]
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Caption: Signaling pathway for the insecticidal action of Thiosultap.
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Experimental Protocols
Synthesis of Thiosultap Salts

The commercial production of Thiosultap salts involves a multi-step chemical synthesis.[13]
The general procedure is based on the reaction of a propanedithiol derivative with a thiosulfate
source.[10][11]

Methodology:

Precursor Synthesis: Prepare the key intermediate, 2-dimethylamino-1,3-propanedithiol.

e Reaction Setup: In a reaction vessel, dissolve the thiosulfate source (e.g., disodium
thiosulfate for Thiosultap-disodium, or thiosulfuric acid/sodium salt for Thiosultap-
monosodium) in an appropriate solvent, typically water or methanol.[10][11]

e Nucleophilic Substitution: Add the 2-dimethylamino-1,3-propanedithiol intermediate to the
solution. The reaction proceeds via nucleophilic substitution, where the thiol groups bond
with the thiosulfate moiety.[10][11]

o Temperature Control: Maintain the reaction at a controlled temperature to prevent hydrolysis
of the ester product and ensure stability.[10]

« |solation: Upon completion of the reaction, the crude Thiosultap salt is isolated from the
reaction mixture.

« Purification: Purify the isolated product through methods such as crystallization or filtration to
obtain the final, high-purity compound.[13]

» DOT script for General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Thiosultap | C5SH13NO6S4 | CID 127198 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Thiosultap [sitem.herts.ac.uk]
e 3. scispace.com [scispace.com]

e 4. Thiosultap disodium | C5SH11NNa206S4 | CID 162117 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. evitachem.com [evitachem.com]
e 6. bcpepesticidecompendium.org [bepcepesticidecompendium.org]

e 7. Thiosultap-monosodium | C5SH12NNaO6S4 | CID 23666830 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 8. Thiosultap Sodium Salt | CymitQuimica [cymitquimica.com]

e 9. PubChemLite - Thiosultap (C5H13NO6S4) [pubchemlite.lcsb.uni.lu]
e 10. Thiosultap-disodium [sitem.herts.ac.uk]

e 11. Thiosultap-monosodium [sitem.herts.ac.uk]

e 12. extension.okstate.edu [extension.okstate.edu]

e 13. Thiosultap [sitem.herts.ac.uk]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
and Properties of Thiosultap]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206489#molecular-structure-and-properties-of-
thiosultap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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